Cas no 338445-07-1 (1-Bromomethyl-1-(methoxymethyl)cyclopropane)

• Product Name: 1-Bromomethyl-1-(methoxymethyl)cyclopropane
• CAS No: 338445-07-1
• MF: C₆H₁₁BrO
• MW: 179.054941415787
• MDL: MFCD21122166
• CID: 4713020
• Update Time: 2025-11-02

1-Bromomethyl-1-(methoxymethyl)cyclopropane Chemical and Physical Properties

Names and Identifiers

• 1-(bromomethyl)-1-(methoxymethyl)cyclopropane
• [1-(Bromomethyl)cyclopropyl]methyl methyl ether
• Cyclopropane, 1-(bromomethyl)-1-(methoxymethyl)-
• DHAUYRIKURMMBU-UHFFFAOYSA-N
• 1-bromomethyl-1-methoxymethyl-cyclopropane
• 1-Bromomethyl-1-(methoxymethyl)cyclopropane

• MDL： MFCD21122166
• Inchi： 1S/C6H11BrO/c1-8-5-6(4-7)2-3-6/h2-5H2,1H3
• InChI Key： DHAUYRIKURMMBU-UHFFFAOYSA-N
• SMILES： BrCC1(COC)CC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 3
• Complexity: 78.6
• Topological Polar Surface Area: 9.2

Additional information on 1-Bromomethyl-1-(methoxymethyl)cyclopropane

1-Bromomethyl-1-(methoxymethyl)cyclopropane (CAS 338445-07-1): A Versatile Cyclopropane Derivative for Modern Synthesis

In the realm of organic chemistry, 1-Bromomethyl-1-(methoxymethyl)cyclopropane (CAS 338445-07-1) has emerged as a valuable building block for complex molecular architectures. This cyclopropane derivative combines unique structural features with reactive functional groups, making it particularly useful in pharmaceutical intermediates, agrochemicals, and materials science applications.

The compound's bromomethyl group serves as an excellent leaving group, enabling nucleophilic substitution reactions, while the methoxymethyl moiety offers protective group capabilities and further synthetic manipulation possibilities. Recent trends in green chemistry have highlighted the importance of such multifunctional intermediates that can reduce synthetic steps and improve atom economy.

Researchers are particularly interested in 1-Bromomethyl-1-(methoxymethyl)cyclopropane for its role in ring-opening reactions and cycloaddition chemistry. The strained three-membered ring provides significant thermodynamic driving force for reactions, while the differentiated substitution pattern allows for regioselective transformations. This makes it valuable for creating chiral building blocks in asymmetric synthesis.

From a commercial perspective, the demand for cyclopropane-containing compounds has grown steadily, driven by their prevalence in bioactive molecules. The pharmaceutical industry values these structures for their ability to modulate conformational properties and metabolic stability of drug candidates. 1-Bromomethyl-1-(methoxymethyl)cyclopropane serves as a key intermediate in several drug discovery programs targeting CNS disorders and anti-inflammatory agents.

In material science applications, this compound finds use in the synthesis of specialized polymers with unique mechanical properties. The cyclopropane ring introduces rigidity to polymer backbones, while the functional groups allow for further crosslinking or modification. Recent publications have explored its potential in creating shape-memory polymers and advanced coatings.

The synthesis and handling of 1-Bromomethyl-1-(methoxymethyl)cyclopropane require standard organic chemistry laboratory practices. While not classified as hazardous under normal conditions, proper ventilation and personal protective equipment are recommended when working with this compound. Storage under inert atmosphere at low temperatures typically ensures good stability over extended periods.

Analytical characterization of this compound typically involves NMR spectroscopy (particularly ¹H and ¹³C), mass spectrometry, and infrared spectroscopy. The bromine atom produces characteristic splitting patterns in NMR, while the methoxy group appears as a distinct singlet. These analytical features make identification and purity assessment straightforward for quality control purposes.

Looking toward future applications, researchers are exploring the use of 1-Bromomethyl-1-(methoxymethyl)cyclopropane in click chemistry approaches and bioconjugation strategies. The compound's dual functionality allows for sequential modification, making it attractive for creating molecular probes and labeled compounds. This aligns well with current trends in chemical biology and diagnostic development.

For synthetic chemists considering this compound, several key reactions merit attention. The bromomethyl group readily participates in SN2 reactions with various nucleophiles, while the methoxymethyl group can be cleaved under acidic conditions or further elaborated. The cyclopropane ring itself can undergo selective hydrogenation or serve as a dipolarophile in certain cycloadditions.

In terms of commercial availability, 1-Bromomethyl-1-(methoxymethyl)cyclopropane (CAS 338445-07-1) is offered by several specialty chemical suppliers, typically with purity grades ranging from 95% to 99%. Current market analysis suggests stable pricing with seasonal fluctuations based on raw material costs. The compound is generally shipped as a neat liquid under ambient conditions.

From an environmental standpoint, proper disposal methods should be followed for 1-Bromomethyl-1-(methoxymethyl)cyclopropane and its reaction byproducts. While not classified as persistent in the environment, standard protocols for organic bromine compounds should be observed. Many laboratories now employ green chemistry principles to minimize waste generation when using such intermediates.

The scientific literature contains numerous examples of 1-Bromomethyl-1-(methoxymethyl)cyclopropane applications in complex molecule synthesis. Recent publications demonstrate its utility in constructing natural product analogs, heterocyclic systems, and sterically constrained scaffolds. These applications continue to expand as researchers discover new reaction pathways involving this versatile building block.

For those working with this compound, it's worth noting that the cyclopropane ring strain can influence both reactivity and stability. While generally stable at room temperature, certain conditions (strong acids, high temperatures) may lead to ring opening. This property can be strategically exploited in synthesis but requires careful control to prevent unwanted decomposition.

Quality control of 1-Bromomethyl-1-(methoxymethyl)cyclopropane typically focuses on purity assessment and moisture content. The presence of hydrolysis products (from the methoxymethyl group) or elimination byproducts are common quality indicators. Advanced analytical techniques like HPLC and GC-MS are often employed for thorough characterization.

In conclusion, 1-Bromomethyl-1-(methoxymethyl)cyclopropane (CAS 338445-07-1) represents a valuable tool for modern synthetic chemistry. Its combination of reactive handles and constrained geometry makes it particularly useful for constructing complex molecular architectures. As chemical research continues to emphasize efficiency and selectivity, such multifunctional building blocks will likely see increasing application across multiple disciplines.